Cas no 1781580-84-4 (4-Bromo-1-methyl-3-(trifluoromethyl)-1H-indazole)

4-Bromo-1-methyl-3-(trifluoromethyl)-1H-indazole structure
1781580-84-4 structure
Product Name:4-Bromo-1-methyl-3-(trifluoromethyl)-1H-indazole
CAS No:1781580-84-4
MF:C9H6BrF3N2
MW:279.056551456451
CID:4704965
Update Time:2023-08-15

4-Bromo-1-methyl-3-(trifluoromethyl)-1H-indazole Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-1-methyl-3-(trifluoromethyl)-1H-indazole
    • Inchi: 1S/C9H6BrF3N2/c1-15-6-4-2-3-5(10)7(6)8(14-15)9(11,12)13/h2-4H,1H3
    • InChI Key: PSTXXZGANRZDMH-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC2=C1C(C(F)(F)F)=NN2C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 246
  • Topological Polar Surface Area: 17.8

4-Bromo-1-methyl-3-(trifluoromethyl)-1H-indazole Pricemore >>

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